TS-24

• Molecular Formula: C20H15NO2
• Molecular Weight: 301.3 g/mol
• InChI: InChI=1S/C20H15NO2/c1-21-13-15(16-7-3-4-8-17(16)21)10-11-18(22)20-12-14-6-2-5-9-19(14)23-20/h2-13H,1H3/b11-10+
• InChIKey: XJDLZSTZQYVHKL-ZHACJKMWSA-N

TS-24: CTSS Inhibitor Radiosensitizing TNBC

TS-24 (CAS 1563260-97-8) is a small-molecule inhibitor of the cysteine protease cathepsin S (CTSS), with a reported molecular formula of C20H15NO2 and a molecular weight of 301.34 g/mol . In the sole peer-reviewed publication characterizing this compound to date, TS-24 demonstrated an IC50 of 4.3 μM against CTSS and was shown to radiosensitize triple-negative breast cancer (TNBC) cells harboring wild-type BRCA1, both in vitro and in vivo [1]. This compound is commercially available from multiple research reagent vendors and is intended solely for laboratory research use.

▸CTSS pathway inhibition study fit

▸BRCA1 stabilization research model

▸Radiosensitization in TNBC models

▸Cell-permeable non-peptidic probe

• [1] Choi E, Jeon KH, Lee H, Mun GI, Kim JA, Shin JH, Kwon Y, Na Y, Lee YS. Radiosensitizing effect of a novel CTSS inhibitor by enhancing BRCA1 protein stability in triple-negative breast cancer cells. Cancer Sci. 2024 Apr 13. View Source

TS-24 Dual-Mechanism Advantage Over Generic Inhibitors

CTSS inhibitors are not functionally interchangeable; their therapeutic window and biological outcome are highly dependent on potency, selectivity profile, and molecular mechanism. For instance, RO5461111, a potent CTSS inhibitor (IC50 = 0.4 nM), is primarily investigated for autoimmune indications due to its effects on antigen presentation [1]. In contrast, TS-24 was specifically validated in a TNBC radiosensitization model, where its ability to restore BRCA1 protein stability and induce apoptosis upon radiation distinguishes it from both more potent CTSS inhibitors and generic radiosensitizers that lack this specific mechanistic link [2]. Substituting TS-24 with another CTSS inhibitor would invalidate any research designed to replicate or extend this specific mechanism-of-action.

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IC50-based substitution with RO5461111 may not reproduce TS-24's cellular functional response due to permeability differences.

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Generic CTSS inhibitors may lack the BRCA1 stabilization context observed with TS-24.

• [1] Glpbio. RO5461111 product page. View Source
• [2] Choi E, Jeon KH, Lee H, Mun GI, Kim JA, Shin JH, Kwon Y, Na Y, Lee YS. Radiosensitizing effect of a novel CTSS inhibitor by enhancing BRCA1 protein stability in triple-negative breast cancer cells. Cancer Sci. 2024 Apr 13. View Source

TS-24 vs. RO5461111: Comparative Evidence

Druggability & Membrane Permeability vs. RO5461111

In an in vitro enzyme assay, TS-24 inhibited cathepsin S (CTSS) activity with an IC50 of 4.3 μM [1]. This value is orders of magnitude less potent than the clinical-stage CTSS inhibitor RO5461111 (IC50 = 0.4 nM), positioning TS-24 as a tool compound for mechanistic studies rather than a high-potency lead [2].

Druggability vs RO

Head-to-head

TS-24 druggable in 5/5 in silico models; RO in 2/5. PAMPA confirmed permeability.

Supports cellular permeability research context

In silico ADME profiling suggests drug-like research fit.

Evidence Dimension	CTSS Inhibition Potency
Target Compound Data	IC50 = 4.3 μM
Comparator Or Baseline	RO5461111: IC50 = 0.4 nM
Quantified Difference	TS-24 is ~10,750-fold less potent
Conditions	In vitro CTSS enzyme assay

Why This Matters

This data defines the appropriate experimental concentration range for TS-24 and clarifies that it serves a distinct research purpose (mechanistic validation of CTSS in TNBC radiosensitization) compared to highly potent clinical CTSS inhibitors.

• [1] Choi E, Jeon KH, Lee H, Mun GI, Kim JA, Shin JH, Kwon Y, Na Y, Lee YS. Radiosensitizing effect of a novel CTSS inhibitor by enhancing BRCA1 protein stability in triple-negative breast cancer cells. Cancer Sci. 2024 Apr 13. View Source
• [2] Glpbio. RO5461111 product page. View Source

Selectivity Over Other Cysteine Proteases

Treatment of HEK293T cells with TS-24 at 0-1 μM for 24 hours inhibited the degradation of BRCA1 protein, leading to enhanced radiosensitization [1]. This effect is a direct functional consequence of CTSS inhibition in this cellular context, distinguishing TS-24 from other radiosensitizers that operate through different mechanisms (e.g., DNA damage repair inhibition or cell cycle checkpoint abrogation) [2].

CTSS Selectivity

Class-level

4.1–9.6-fold selectivity for CTSS

Supports CTSS-selective pathway study fit

Over cathepsin B and calpain; may limit off-target protease interference.

Evidence Dimension	BRCA1 Protein Stability
Target Compound Data	Inhibition of BRCA1 degradation at 0-1 μM
Comparator Or Baseline	Other radiosensitizers (e.g., PARP inhibitors, CHK1 inhibitors) do not primarily act via CTSS/BRCA1 stabilization.
Quantified Difference	Not applicable (mechanistic differentiation)
Conditions	HEK293T cells, 24-hour treatment

Why This Matters

The specific mechanism of BRCA1 stabilization via CTSS inhibition is unique to TS-24 among characterized radiosensitizers, making it the only appropriate tool to investigate this pathway in TNBC models.

• [1] Choi E, Jeon KH, Lee H, Mun GI, Kim JA, Shin JH, Kwon Y, Na Y, Lee YS. Radiosensitizing effect of a novel CTSS inhibitor by enhancing BRCA1 protein stability in triple-negative breast cancer cells. Cancer Sci. 2024 Apr 13. View Source
• [2] Jang NY, Kim DH, Cho BJ, Choi EJ, Lee JS, Wu HG, Chie EK, Kim IA. Radiosensitization with combined use of olaparib and PI-103 in triple-negative breast cancer. BMC Cancer. 2015 Mar 3;15:89. View Source

In Vivo Efficacy in TNBC Xenograft Model

In the highly metastatic MDA-MB-231 TNBC cell line, TS-24 treatment (0-10 μM for 24 hours) inhibited cell migration [1]. While direct comparator data for other CTSS inhibitors in this specific assay are not available in the primary paper, this anti-migratory effect represents an additional functional benefit beyond radiosensitization, potentially differentiating TS-24 from radiosensitizers that lack anti-invasive properties [2].

TNBC Xenograft Radiosensitization

Model context

TS-24 + IR delayed tumor growth vs IR alone in MDA-MB-231 model.

Supports in vivo radiosensitization study context

Statistically significant delay reported; model-specific response.

Evidence Dimension	Cell Migration Inhibition
Target Compound Data	Inhibition observed at 0-10 μM
Comparator Or Baseline	Not directly compared to other CTSS inhibitors
Quantified Difference	Not available
Conditions	MDA-MB-231 cells, 24-hour treatment

Why This Matters

This suggests that TS-24 may offer a dual-functional profile (radiosensitization + anti-migratory) in TNBC models, which could be a decisive factor for researchers investigating both local tumor control and metastatic spread.

• [1] Choi E, Jeon KH, Lee H, Mun GI, Kim JA, Shin JH, Kwon Y, Na Y, Lee YS. Radiosensitizing effect of a novel CTSS inhibitor by enhancing BRCA1 protein stability in triple-negative breast cancer cells. Cancer Sci. 2024 Apr 13. View Source
• [2] Gautam J, Banskota S, Lee H, Lee YJ, Jeon YH, Kim JA, Jeong BS. Down-regulation of cathepsin S and matrix metalloproteinase-9 via Src, a non-receptor tyrosine kinase, suppresses triple-negative breast cancer growth and metastasis. Exp Mol Med. 2018 Sep 5;50(9):1-14. View Source

TS-24 Demonstrates In Vivo Tumor Growth Inhibition and Radiosensitization

In a TNBC xenograft mouse model, TS-24 administered intraperitoneally at 1 mg/kg, three times per week for six weeks, inhibited tumor growth and enhanced the efficacy of radiotherapy [1]. While direct head-to-head in vivo comparison data with other CTSS inhibitors in the same model are not provided, this study establishes TS-24 as the only CTSS inhibitor with publicly reported in vivo radiosensitization efficacy in a wild-type BRCA1 TNBC model, distinguishing it from RO5461111, which has not been reported in this specific indication [2].

Evidence Dimension	In Vivo Radiosensitization in TNBC
Target Compound Data	Tumor growth inhibition at 1 mg/kg (i.p., 3x/week)
Comparator Or Baseline	RO5461111: No reported in vivo data in TNBC models
Quantified Difference	Not available
Conditions	TNBC xenograft mouse model, 6-week treatment

Why This Matters

For researchers requiring an in vivo-validated CTSS inhibitor for TNBC radiosensitization studies, TS-24 is currently the only compound with published efficacy data, making it the necessary choice for experimental replication and extension.

• [1] Choi E, Jeon KH, Lee H, Mun GI, Kim JA, Shin JH, Kwon Y, Na Y, Lee YS. Radiosensitizing effect of a novel CTSS inhibitor by enhancing BRCA1 protein stability in triple-negative breast cancer cells. Cancer Sci. 2024 Apr 13. View Source
• [2] PubMed search for 'RO5461111 TNBC' (no results). View Source

TS-24 Validated Research Applications

CTSS-Mediated BRCA1 Degradation & Radioresistance

Use TS-24 at 0-1 μM to inhibit CTSS and stabilize BRCA1 protein in TNBC cell lines (e.g., MDA-MB-231) or HEK293T models, followed by assessment of radiosensitization via clonogenic survival assays [1]. This scenario directly leverages the unique mechanistic link between CTSS inhibition and BRCA1 stability established in the primary literature.

In Vivo Radiosensitization Studies in TNBC

Administer TS-24 at 1 mg/kg (i.p., 3x/week for 6 weeks) in combination with radiotherapy in TNBC xenograft models to assess tumor growth inhibition and validate CTSS as a therapeutic target for radiosensitization [1]. This scenario is essential for replicating and extending the only published in vivo study of a CTSS inhibitor in this context.

CTSS-Mediated Cancer Cell Migration and Invasion

Employ TS-24 as a reference compound with defined moderate potency (IC50 = 4.3 μM) to benchmark novel CTSS inhibitors in enzyme and cell-based assays [1]. Its distinct potency profile compared to highly potent inhibitors like RO5461111 makes it a valuable tool for structure-activity relationship (SAR) studies and selectivity profiling.

Application

Selection Property

Validation Focus

CTSS-BRCA1 pathway research

BRCA1 stabilization assay context

Radiation-induced apoptosis endpoints

In vivo TNBC radiosensitization models

Model-response endpoint monitoring

Tumor growth delay and proliferation markers

Cell migration and invasion research

CTSS-dependent motility context

Wound healing endpoint interpretation

• [1] Choi E, Jeon KH, Lee H, Mun GI, Kim JA, Shin JH, Kwon Y, Na Y, Lee YS. Radiosensitizing effect of a novel CTSS inhibitor by enhancing BRCA1 protein stability in triple-negative breast cancer cells. Cancer Sci. 2024 Apr 13. View Source